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Compound of Interest

Compound Name: gamma-Strophanthin

Cat. No.: B15146348

For Immediate Implementation by Laboratory and Drug Development Professionals

Proper disposal of gamma-Strophanthin (also known as Ouabain), a potent cardiac glycoside,
is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. Due to its high toxicity, gamma-Strophanthin is classified as a hazardous drug
and requires strict disposal protocols in compliance with federal and state regulations. This
guide provides essential, step-by-step information for the safe handling and disposal of
gamma-Strophanthin waste.

Hazard Classification and Regulatory Overview

gamma-Strophanthin is recognized as a hazardous substance by multiple regulatory bodies.
While not explicitly listed as a P-listed acutely hazardous waste by the Environmental
Protection Agency (EPA), it is considered a hazardous drug by the National Institute for
Occupational Safety and Health (NIOSH). Therefore, all waste containing or contaminated with
gamma-Strophanthin must be managed as hazardous pharmaceutical waste. Key regulations
to follow include those from the EPA's Resource Conservation and Recovery Act (RCRA),
NIOSH, and the Department of Transportation (DOT) for transport.

Quantitative Data Summary

The following table summarizes key quantitative information regarding the hazards of gamma-
Strophanthin.
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Parameter Value Reference
Synonyms Ouabain, g-Strophanthin [1112]
CAS Number 630-60-4 [2]

Hazard Class (Transport)

UN number: 2811, Class: 6.1,
Packing group: llI

Toxicity

Fatal if swallowed, Toxic if
inhaled. May cause damage to
organs through prolonged or

repeated exposure.

Reportable Quantity (RQ)

1 Ib (0.454 kg)

Step-by-Step Disposal Protocol for gamma-

Strophanthin

This protocol outlines the necessary steps for the safe disposal of gamma-Strophanthin from

a laboratory setting.

Waste Identification and Segregation

« |dentify all gamma-Strophanthin waste streams. This includes:

o Unused or expired pure gamma-Strophanthin.

o Contaminated laboratory materials (e.g., personal protective equipment (PPE), pipette

tips, vials, and containers).

o Solutions containing gamma-Strophanthin.

o Spill cleanup materials.

e Segregate gamma-Strophanthin waste at the point of generation. Use a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be black, as is

standard for hazardous pharmaceutical waste.
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Personal Protective Equipment (PPE)

e Always wear appropriate PPE when handling gamma-Strophanthin waste. This includes:

[e]

Double gloves (latex or nitrile).

o

A protective gown with a solid front.

[¢]

Safety goggles or a face shield to protect against splashes.

[e]

A NIOSH-approved respirator if there is a risk of inhaling dust or aerosols.

Waste Collection and Storage

» Place all gamma-Strophanthin waste directly into the designated hazardous waste
container.

o Keep the container securely closed when not in use.

» Store the waste container in a well-ventilated, secure area away from incompatible materials.
The storage area should be clearly marked as a hazardous waste accumulation site.

« Do not mix gamma-Strophanthin waste with other types of waste.

Spill Management

In the event of a spill, follow these procedures immediately:

Evacuate the area and restrict access.

o Wear appropriate PPE before attempting to clean the spill.

 For liquid spills: Absorb the spill with a non-combustible absorbent material such as
vermiculite or sand.

o For solid spills: Carefully sweep or vacuum the material. Avoid generating dust.

e Collect all cleanup materials (absorbent, contaminated PPE, etc.) and place them in the
designated hazardous waste container.
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» Decontaminate the spill area with a suitable cleaning agent and then rinse thoroughly.

Disposal of Empty Containers

» While gamma-Strophanthin is not federally listed as a P-listed waste, some safety data
sheets recommend triple-rinsing the container.[1] The rinsate must be collected and
disposed of as hazardous waste.

o After decontamination, puncture or otherwise render the container unusable for other
purposes before disposal in a sanitary landfill, or as recommended by your institution's waste
management provider.[1]

Final Disposal

» Disposal of gamma-Strophanthin waste must be conducted through a licensed hazardous
waste disposal facility.

e Never discharge gamma-Strophanthin waste down the drain or dispose of it in the regular
trash.[1]

e The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[2]

« All transportation of the hazardous waste must be done by a certified hazardous materials
transporter and be accompanied by a hazardous waste manifest.

Experimental Protocol: Spill Decontamination

This protocol details the methodology for decontaminating a surface after a gamma-
Strophanthin spill.

Materials:
o Personal Protective Equipment (as listed in section 2)
¢ Non-combustible absorbent material (e.g., vermiculite, sand)

e Hazardous waste container (black)
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Scoop and dustpan (for solid spills)

Cleaning solution (e.g., soap and water)

70% isopropyl alcohol

Waste bags for contaminated materials

Procedure:

Ensure the spill area is evacuated and cordoned off.

e Don the appropriate PPE.

o Contain the spill. For liquid spills, use absorbent material to prevent it from spreading.

e Collect the spilled material.

o For absorbed liquids, carefully scoop the material into the hazardous waste container.

o For solid materials, gently sweep the powder and place it into the hazardous waste
container. Avoid creating dust.

o Clean the spill surface.

o Wash the area with a soap and water solution, working from the outside of the spill
towards the center.

o Collect the cleaning solution and contaminated wipes for disposal as hazardous waste.
» Disinfect the area. Wipe the surface with 70% isopropyl alcohol.

» Dispose of all contaminated materials. Place all used absorbent materials, wipes, and
disposable PPE into the hazardous waste container.

e Wash hands thoroughly after the cleanup is complete.

Visual Workflow for gamma-Strophanthin Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of gamma-Strophanthin.

Waste Generation & Identification

gamma-Strophanthin Waste Generated
(Unused chemical, contaminated labware, PPE, spill debris)

Is the waste contaminated

:

Yes No

Segregation & Collec{}on

Wear appropriate PPE:
- Double gloves
- Gown
- Eye protection
- Respirator (if needed)

Segregate into a designated,
leak-proof, labeled
'Hazardous Pharmaceutical Waste' container (Black).

Y

Dispose as non-hazardous waste
(Follow institutional guidelines)

Final Disposal

Storage & andling

Store in a secure, ventilated,
designated hazardous waste area.

( Arrange for pickup by a \
|

icensed hazardous waste disposal servicej

Y

[Transpon with a hazardous waste manifest)

[Follow Spill Decontamination Protocol

Final Disposal via Incineration
at a permitted facility.

Dispose of cleanup materials
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Caption: Workflow for the proper disposal of gamma-Strophanthin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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